Cas no 879047-92-4 (2-(2-Methoxy-1-methyl-ethoxy)-5-trifluoromethyl-phenylamine)

• Product Name: 2-(2-Methoxy-1-methyl-ethoxy)-5-trifluoromethyl-phenylamine
• CAS No: 879047-92-4
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 1077587
• PubChem ID: 6485754
• Update Time: 2025-04-20

2-(2-Methoxy-1-methyl-ethoxy)-5-trifluoromethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-1-methyl-ethoxy)-5-trifluoromethyl-phenylamine
• CS-0118892
• AKOS000100279
• 2-((1-Methoxypropan-2-yl)oxy)-5-(trifluoromethyl)aniline
• 2-(2-Methoxy-1-methylethoxy)-5-(trifluoromethyl)phenylamine
• GKQFQXHWSJXNQX-UHFFFAOYSA-N
• AKOS022060357
• SB80873
• 2-(1-methoxypropan-2-yloxy)-5-(trifluoromethyl)aniline
• 879047-92-4
• 2-[(1-methoxypropan-2-yl)oxy]-5-(trifluoromethyl)aniline

• MDL： MFCD08056144
• Inchi： 1S/C11H14F3NO2/c1-7(6-16-2)17-10-4-3-8(5-9(10)15)11(12,13)14/h3-5,7H,6,15H2,1-2H3
• InChI Key： GKQFQXHWSJXNQX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC(C)COC)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

2-(2-Methoxy-1-methyl-ethoxy)-5-trifluoromethyl-phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT